Cas no 2731008-38-9 (Tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate)
Tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate
- 2731008-38-9
- EN300-37102451
- Tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate
-
- Inchi: 1S/C13H18BrN3O2/c1-13(2,3)19-12(18)17-7-9(8-17)4-11-15-5-10(14)6-16-11/h5-6,9H,4,7-8H2,1-3H3
- InChI Key: SAIOXLLLHDUGLP-UHFFFAOYSA-N
- SMILES: BrC1C=NC(CC2CN(C(=O)OC(C)(C)C)C2)=NC=1
Computed Properties
- Exact Mass: 327.05824g/mol
- Monoisotopic Mass: 327.05824g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.3Ų
Tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37102451-0.05g |
tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate |
2731008-38-9 | 95% | 0.05g |
$202.0 | 2023-06-04 | |
| Enamine | EN300-37102451-0.1g |
tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate |
2731008-38-9 | 95% | 0.1g |
$301.0 | 2023-06-04 | |
| Enamine | EN300-37102451-0.25g |
tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate |
2731008-38-9 | 95% | 0.25g |
$431.0 | 2023-06-04 | |
| Enamine | EN300-37102451-0.5g |
tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate |
2731008-38-9 | 95% | 0.5g |
$679.0 | 2023-06-04 | |
| Enamine | EN300-37102451-1.0g |
tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate |
2731008-38-9 | 95% | 1g |
$871.0 | 2023-06-04 | |
| Enamine | EN300-37102451-2.5g |
tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate |
2731008-38-9 | 95% | 2.5g |
$1707.0 | 2023-06-04 | |
| Enamine | EN300-37102451-5.0g |
tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate |
2731008-38-9 | 95% | 5g |
$2525.0 | 2023-06-04 | |
| Enamine | EN300-37102451-10.0g |
tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate |
2731008-38-9 | 95% | 10g |
$3746.0 | 2023-06-04 | |
| 1PlusChem | 1P0290KI-50mg |
tert-butyl3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate |
2731008-38-9 | 95% | 50mg |
$303.00 | 2024-05-07 | |
| 1PlusChem | 1P0290KI-100mg |
tert-butyl3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate |
2731008-38-9 | 95% | 100mg |
$434.00 | 2024-05-07 |
Tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on Tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate
Tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate: A Comprehensive Overview
The compound with CAS No. 2731008-38-9, commonly referred to as tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a pyrimidine ring with a bromine substituent, and an azetidine ring. These structural elements contribute to its diverse chemical properties and potential applications.
Recent studies have highlighted the importance of tert-butyl groups in stabilizing certain chemical structures, particularly in the context of drug design. The presence of a tert-butyl group in this compound suggests that it may exhibit enhanced stability and bioavailability, making it a promising candidate for pharmacological applications. Furthermore, the pyrimidine ring system is well-known for its role in nucleic acid structures, such as DNA and RNA, and has been extensively studied in medicinal chemistry for its potential as a scaffold in drug development.
The azetidine ring, a four-membered cyclic amine, adds another layer of complexity to this compound's structure. Azetidines are known for their rigid and strained ring systems, which can influence the compound's reactivity and selectivity in various chemical reactions. This makes tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate an intriguing subject for exploring novel synthetic pathways and catalytic processes.
From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the azetidine ring, followed by functionalization at specific positions to introduce the pyrimidine moiety and the tert-butyl group. Researchers have employed various strategies, including nucleophilic substitutions and coupling reactions, to achieve high yields and purity in the synthesis of this compound.
In terms of applications, tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate has shown potential in several areas. Its brominated pyrimidine ring makes it a valuable substrate for further functionalization in medicinal chemistry. For instance, bromine atoms can serve as leaving groups in substitution reactions, enabling the introduction of diverse substituents that could enhance biological activity or improve pharmacokinetic properties.
Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugation between the pyrimidine ring and the azetidine system significantly influences the compound's electronic distribution, which could be leveraged in designing new materials or catalysts.
Moreover, this compound has been explored as a precursor for constructing more complex molecular architectures. Its modular structure allows chemists to systematically modify different parts of the molecule to investigate structure-property relationships. Such studies are crucial for optimizing compounds for specific applications, such as targeting particular biological pathways or enhancing material performance.
In conclusion, tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate stands out as a versatile and intriguing compound with rich structural features and promising applications. Its synthesis represents a testament to modern synthetic chemistry techniques, while its properties continue to inspire innovative research across multiple disciplines.
2731008-38-9 (Tert-butyl 3-[(5-bromopyrimidin-2-yl)methyl]azetidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)